Cas no 90329-76-3 (Cyclooct[d]isoxazole, 4,5,6,7,8,9-hexahydro-3-phenyl-)
90329-76-3 structure
Product Name:Cyclooct[d]isoxazole, 4,5,6,7,8,9-hexahydro-3-phenyl-
CAS No:90329-76-3
MF:C15H17NO
MW:227.301584005356
CID:789294
PubChem ID:13164396
Update Time:2025-04-19
Cyclooct[d]isoxazole, 4,5,6,7,8,9-hexahydro-3-phenyl- Chemical and Physical Properties
Names and Identifiers
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- Cyclooct[d]isoxazole, 4,5,6,7,8,9-hexahydro-3-phenyl-
- 3-phenyl-4,5,6,7,8,9-hexahydrocycloocta[d][1,2]oxazole
- 3-Phenyl-4,5,6,7,8,9-hexahydrocycloocta[d]isoxazole
- DTXSID20524076
- 90329-76-3
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- Inchi: 1S/C15H17NO/c1-2-7-11-14-13(10-6-1)15(16-17-14)12-8-4-3-5-9-12/h3-5,8-9H,1-2,6-7,10-11H2
- InChI Key: KXCYEHJKNCKHRL-UHFFFAOYSA-N
- SMILES: O1C2=C(C(C3C=CC=CC=3)=N1)CCCCCC2
Computed Properties
- Exact Mass: 227.131014166g/mol
- Monoisotopic Mass: 227.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 26Ų
Cyclooct[d]isoxazole, 4,5,6,7,8,9-hexahydro-3-phenyl- Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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